(7-{[(3-Chlorophenyl)methyl]sulfanyl}-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol

• IUPAC Name: [7-[(3-chlorophenyl)methylsulfanyl]-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C26H22ClN3O2S/c1-15-6-8-18(9-7-15)24-29-25-22(11-21-19(13-31)12-28-16(2)23(21)32-25)26(30-24)33-14-17-4-3-5-20(27)10-17/h3-10,12,31H,11,13-14H2,1-2H3
• InChI Key: AHLYRHHZUVMEEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(CC4=C(O3)C(=NC=C4CO)C)C(=N2)SCC5=CC(=CC=C5)Cl
• Molecular Formula: C26H22ClN3O2S
• Molecular Weight: 476.0 g/mol

Description

(7-{[(3-Chlorophenyl)methyl]sulfanyl}-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol is a useful research compound. Its molecular formula is C26H22ClN3O2S and its molecular weight is 475.99. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research by Dong and Huo (2009) on the synthesis and crystal structure of a related compound, Bis(3-chlorophenyl)-[5-methyl-1-(4-methylphenyl)-1,2,3-triazol-4-yl]-methanol, demonstrated the use of NMR, IR, MS spectra, and X-ray diffraction crystallography to establish its structure. This compound crystallizes in the monoclinic space group, highlighting the precision in molecular conformation and packing stabilized by intermolecular interactions (Heng-Shan Dong & Guoyong Huo, 2009).

Chemical Reactions and Catalysis

In another study, the catalytic function of a 3,3′-tetramethylene-bridged 4-methylthiazolium salt in the reductive cleavage of the sulphur–sulphur bond of disulphides with o-methylbenzaldehyde and bases was investigated. This research showcases the catalytic potential of certain compounds in the reduction of diphenyl disulphide and lipoamide to the corresponding thiols, alongside the oxidation of o-methylbenzaldehyde to methyl o-methylbenzoate (H. Inoue & S. Tamura, 1986).

Antitumor Applications

Stevens et al. (1984) explored the antitumor activities of imidazotetrazines, specifically focusing on the synthesis and chemistry of 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one. This compound demonstrated curative activity against L-1210 and P388 leukemia, suggesting its role as a potential prodrug modification for antitumor applications (M. Stevens et al., 1984).

Novel Synthesis Approaches

Clerici, Gelmi, and Pocar (1999) introduced a novel class of conformationally constrained, masked cysteines through the synthesis of 2-alkyl- and 2-arylsulfanyl-1-aminocyclopropanecarboxylic acids. Their work highlights innovative synthesis approaches for generating compounds with specific structural and functional attributes (F. Clerici, M. L. Gelmi, & D. Pocar, 1999).